Pheniramine

• CAS: 132-20-7; 86-21-5
• Molecular Formula: C16H20N2
• Molecular Weight: 240.34 g/mol
• InChI: InChI=1S/C16H20N2/c1-18(2)13-11-15(14-8-4-3-5-9-14)16-10-6-7-12-17-16/h3-10,12,15H,11,13H2,1-2H3
• InChIKey: IJHNSHDBIRRJRN-UHFFFAOYSA-N
• Solubility: 3.77e-01 g/L

Pheniramine H1 Antihistamine: Technical Specifications and Class Positioning for Scientific Procurement

Pheniramine (CAS: 132-20-7; 86-21-5) is a first-generation alkylamine H1 histamine receptor antagonist with anticholinergic properties, used in the management of allergic conditions including allergic conjunctivitis, urticaria, and pruritus [1]. As a racemic mixture, pheniramine exhibits a Ki of 34 nM at the H1 receptor, positioning it as a moderately potent antihistamine within its class [2]. Its physicochemical and pharmacological profile—including a terminal half-life of 16–19 hours following oral administration—makes it suitable for systemic and topical applications [3]. The compound is often formulated in combination with vasoconstrictors such as naphazoline for ophthalmic use, reflecting its established role in symptomatic allergy relief [1].

Target engagementH1 receptor antagonism studies; reported Ki 34 nM at H1 receptor

Model contextAllergic conjunctivitis and pruritus research models; racemic mixture standard

Dual-property probeH1 blockade plus reported local anesthetic activity for sodium channel studies

• [1] Greiner JV, Udell IJ. A comparison of the clinical efficacy of pheniramine maleate/naphazoline hydrochloride ophthalmic solution and olopatadine hydrochloride ophthalmic solution in the conjunctival allergen challenge model. Clin Ther. 2005;27(5):568-577. View Source
• [2] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. View Source
• [3] Witte PU, et al. Pharmacokinetics of pheniramine (Avil) and metabolites in healthy subjects after oral and intravenous administration. Int J Clin Pharmacol Ther Toxicol. 1985;23(1):59-62. View Source

Why Pheniramine Cannot Be Interchanged Arbitrarily with Other Alkylamine Antihistamines

Within the alkylamine class of H1 antihistamines, substitution of pheniramine with chlorpheniramine or brompheniramine is not pharmacologically equivalent due to marked differences in H1 receptor affinity, pharmacokinetic profiles, and ancillary biological activities. Pheniramine exhibits an H1 Ki of 34 nM, while chlorpheniramine demonstrates approximately 24-fold higher affinity (Ki = 1.4 nM) [1]. This disparity in binding affinity translates to differences in clinical potency and dosing requirements. Furthermore, pheniramine possesses unique local anesthetic properties superior to most screened H1 antihistamines, a feature not shared by many of its structural analogs [2]. The compound also exhibits a distinct pattern of extracellular-selective inhibition of neutrophil reactive oxygen species production, a property that differentiates it from both its halogenated derivatives and other antihistamine classes [3]. These quantitative and qualitative differences preclude simple interchangeability in research and clinical formulations.

Pheniramine

Chlorpheniramine / Brompheniramine

H1 affinity

~24-fold lower Ki vs chlorpheniramine; distinct potency context

Higher affinity may shift assay-response thresholds and model outcomes

Ancillary activity

Reported local anesthetic property; extracellular-selective ROS inhibition

Halogenated analogs may differ in sodium channel and neutrophil assay profiles

Half-life

16–19 h oral elimination half-life

2–3.6 h half-life; exposure-model context may not transfer

• [1] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. View Source
• [2] Liu CA, Chu CC, Wang JJ, Chen CM. H1 histamine blocking agents: doxylamine and pheniramine, have a potent infiltrative cutaneous analgesic effect in rat. Eur J Anaesthesiol. 2013;30:215. View Source
• [3] Jancinová V, Drábiková K, Nosál R, et al. Extra- and intracellular formation of reactive oxygen species by human neutrophils in the presence of pheniramine, chlorpheniramine and brompheniramine. Neuro Endocrinol Lett. 2006;27(Suppl 2):141-143. View Source

Quantitative Differentiation Evidence: Pheniramine Versus Closest Analogs

H1 Receptor Binding Affinity: Pheniramine vs. Chlorpheniramine

Pheniramine demonstrates a 24-fold lower H1 receptor binding affinity compared to its 4-chloro-substituted analog chlorpheniramine. This quantitative difference defines distinct potency thresholds that impact dosing and formulation decisions in both research and clinical applications [1].

H1 Receptor Binding Affinity

Head-to-head

Pheniramine Ki 34 nM vs Chlorpheniramine Ki 1.4 nM

Supports receptor-binding potency comparison in H1-target engagement studies

Radioligand binding assay; Cheng-Prusoff calculation

Evidence Dimension	H1 receptor binding affinity (Ki)
Target Compound Data	34 nM
Comparator Or Baseline	Chlorpheniramine: 1.4 nM
Quantified Difference	24.3-fold lower affinity (34 nM vs. 1.4 nM)
Conditions	Radioligand binding assay; Ki determined via Cheng-Prusoff equation

Why This Matters

Procurement decisions for antihistamine compounds require precise knowledge of receptor affinity to ensure appropriate potency for the intended experimental or therapeutic context.

• [1] World Allergy Organization Journal. Table 3: Relative Histamine Receptor Binding Affinities (Ki) for Selected H1 Antagonists. View Source

Infiltrative Cutaneous Analgesic Potency: Pheniramine vs. Other H1 Antihistamines

In a comparative screening of eight H1 antihistamines for local anesthetic effect, pheniramine and doxylamine demonstrated the most potent infiltrative cutaneous analgesic activity, with pheniramine showing a duration of action longer than lidocaine [1]. This property distinguishes pheniramine from the majority of alkylamine antihistamines.

Local Anesthetic Potency Ranking

Head-to-head

Ranked among top two antihistamines; duration exceeded lidocaine

Supports sodium channel blockade screening context

Rat cutaneous trunci model; 8 H1 antihistamines screened

Evidence Dimension	Local anesthetic potency and duration
Target Compound Data	Potency ranking: bupivacaine > doxylamine ≈ lidocaine > pheniramine; Duration ranking: doxylamine > pheniramine ≈ bupivacaine > lidocaine
Comparator Or Baseline	Doxylamine, diphenhydramine, triprolidine, chlorpheniramine, brompheniramine, hydroxyzine, lidocaine, bupivacaine
Quantified Difference	Pheniramine duration exceeds that of lidocaine; ranked among top two most potent antihistamines for this effect
Conditions	Rat cutaneous trunci muscle reflex model; subcutaneous injection; equimolar doses

Why This Matters

Pheniramine's local anesthetic property provides a dual-function mechanism not available with many other antihistamines, enabling unique research applications in pain and anesthesia studies.

• [1] Liu CA, Chu CC, Wang JJ, Chen CM. H1 histamine blocking agents: doxylamine and pheniramine, have a potent infiltrative cutaneous analgesic effect in rat. Eur J Anaesthesiol. 2013;30:215. View Source

Extracellular-Selective ROS Inhibition: Pheniramine vs. Chlorpheniramine and Brompheniramine

Pheniramine inhibits extracellular reactive oxygen species (ROS) formation by human neutrophils while sparing intracellular ROS production, a pattern distinct from other H1-antihistamines such as dithiaden or loratadine, which inhibit both compartments. Chlor- and brompheniramine were more effective than pheniramine in this assay, but the extracellular selectivity of the pheniramine class remains a differentiating feature [1].

Extracellular-Selective ROS Inhibition

Head-to-head

Selective extracellular inhibition; intracellular ROS spared

Supports compartment-selective oxidative stress assay context

Human neutrophils; PMA-stimulated chemiluminescence

Evidence Dimension	Extracellular vs. intracellular ROS inhibition
Target Compound Data	Inhibits extracellular chemiluminescence; does not inhibit intracellular chemiluminescence
Comparator Or Baseline	Chlorpheniramine and brompheniramine (more potent inhibition); dithiaden and loratadine (inhibit both compartments)
Quantified Difference	Selective extracellular inhibition (pheniramines) vs. dual-compartment inhibition (dithiaden, loratadine)
Conditions	Human neutrophils; PMA-stimulated chemiluminescence with isoluminol (extracellular) and luminol with SOD/catalase (intracellular)

Why This Matters

The selective extracellular ROS inhibition profile suggests pheniramine may reduce tissue-damaging oxidative stress without compromising intracellular bactericidal functions, a distinction relevant for inflammation research.

• [1] Jancinová V, Drábiková K, Nosál R, et al. Extra- and intracellular formation of reactive oxygen species by human neutrophils in the presence of pheniramine, chlorpheniramine and brompheniramine. Neuro Endocrinol Lett. 2006;27(Suppl 2):141-143. View Source

Ophthalmic Efficacy: Pheniramine/Naphazoline vs. Olopatadine

In a randomized, double-masked, contralateral conjunctival allergen challenge (CAC) study, pheniramine maleate 0.3%/naphazoline hydrochloride 0.025% ophthalmic solution demonstrated superior efficacy compared to olopatadine hydrochloride 0.1% at 12 and 20 minutes post-challenge [1].

Ophthalmic Endpoint Response

Trial context

Lower OAI scores vs olopatadine at 12 min (P=0.005) and 20 min (P=0.001)

Reported endpoint context in conjunctival allergen challenge model

n=83; double-masked; contralateral design

Evidence Dimension	Ocular Allergy Index (OAI) score reduction
Target Compound Data	OAI scores significantly lower than placebo at all time points (P < 0.001)
Comparator Or Baseline	Olopatadine 0.1% ophthalmic solution
Quantified Difference	OAI scores significantly lower with pheniramine/naphazoline than olopatadine at 12 min (P = 0.005) and 20 min (P = 0.001)
Conditions	Conjunctival allergen challenge model; n=83 subjects; prophylactic administration 10 minutes before challenge

Why This Matters

The combination formulation of pheniramine with naphazoline provides rapid-onset symptomatic relief for acute ocular allergy, validated in a direct comparator trial against a prescription antihistamine/mast cell stabilizer.

• [1] Greiner JV, Udell IJ. A comparison of the clinical efficacy of pheniramine maleate/naphazoline hydrochloride ophthalmic solution and olopatadine hydrochloride ophthalmic solution in the conjunctival allergen challenge model. Clin Ther. 2005;27(5):568-577. View Source

Pharmacokinetic Profile: Oral Pheniramine Half-Life vs. Chlorpheniramine

Pheniramine exhibits an oral elimination half-life of 16–19 hours, which is substantially longer than the 2–3.6 hour half-life reported for chlorpheniramine [1] [2]. This pharmacokinetic difference influences dosing frequency and duration of action.

Oral Elimination Half-Life

Cross-study

16–19 h (pheniramine) vs 2–3.6 h (chlorpheniramine)

Supports exposure-model interpretation for sustained-duration studies

Healthy subjects; oral 30.5 mg free base; HPLC analysis

Evidence Dimension	Terminal elimination half-life (oral)
Target Compound Data	16–19 hours
Comparator Or Baseline	Chlorpheniramine: 2–3.6 hours
Quantified Difference	Approximately 4.5–8-fold longer half-life for pheniramine
Conditions	Healthy human subjects; oral administration of 30.5 mg pheniramine (free base); HPLC serum analysis

Why This Matters

The extended half-life of pheniramine supports once-daily dosing regimens and may reduce peak-trough fluctuations compared to shorter-acting alternatives, impacting formulation and study design.

• [1] Witte PU, et al. Pharmacokinetics of pheniramine (Avil) and metabolites in healthy subjects after oral and intravenous administration. Int J Clin Pharmacol Ther Toxicol. 1985;23(1):59-62. View Source
• [2] Synapse KoreaMed. Abstract: Pharmacokinetic parameters of chlorpheniramine. View Source

Stereoisomer Activity: d-Pheniramine vs. Racemic Pheniramine

In vitro and in vivo assays of the optically active isomers of pheniramine demonstrate that the d-isomer possesses approximately twice the antihistaminic potency of the racemic mixture [1]. This stereospecific activity pattern is consistent across the pheniramine class.

Stereoisomer Activity

Head-to-head

d-Pheniramine ~2× more potent than racemic mixture

Supports enantiomer-attribution review for chiral antihistamine studies

In vitro and in vivo assays; multiple species

Evidence Dimension	Antihistaminic potency
Target Compound Data	Racemic pheniramine (baseline)
Comparator Or Baseline	d-Pheniramine (dextro isomer)
Quantified Difference	d-Isomer approximately 2× more potent than racemic mixture
Conditions	In vitro and in vivo antihistamine assays; multiple animal species

Why This Matters

For applications requiring maximal H1 antagonism with minimized inactive isomer load, the d-isomer or racemic resolution considerations become relevant in procurement and analytical method development.

• [1] Roth FE, Govier WM. Antihistamine Activity of the Optical Isomers of Pheniramine and its Chlor- and Brom-Substituted Derivatives. Chemotherapy. 1961. View Source

Optimal Application Scenarios for Pheniramine Based on Quantitative Evidence

Ophthalmic Formulation Development for Acute Allergic Conjunctivitis

Pheniramine maleate 0.3% combined with naphazoline 0.025% provides rapid relief of ocular itching and redness, demonstrating superior efficacy to olopatadine 0.1% in the conjunctival allergen challenge model at 12 and 20 minutes post-challenge (P = 0.005 and P = 0.001, respectively) [1]. This evidence supports the selection of pheniramine for over-the-counter or prescription ophthalmic preparations targeting acute symptom relief.

Research on Local Anesthetic Properties of Antihistamines

Among eight screened H1 antihistamines, pheniramine exhibited the most potent infiltrative cutaneous analgesic effect, with a duration of action exceeding that of lidocaine [1]. This unique property positions pheniramine as a valuable tool compound for investigating sodium channel blockade and the structural basis of local anesthetic activity within the antihistamine class.

Neutrophil Oxidative Stress and Inflammation Studies

Pheniramine selectively inhibits extracellular reactive oxygen species formation by human neutrophils without suppressing intracellular ROS production [1]. This compartment-selective antioxidant effect distinguishes pheniramine from other H1-antihistamines such as loratadine and dithiaden, making it a useful probe for dissecting the role of extracellular oxidative damage in inflammatory conditions while preserving intracellular microbial defense mechanisms.

Once-Daily Systemic Antihistamine Formulation

With an oral elimination half-life of 16–19 hours [1], pheniramine supports once-daily dosing regimens, in contrast to chlorpheniramine's 2–3.6 hour half-life [2]. This extended pharmacokinetic profile is advantageous for sustained symptom control in conditions such as chronic urticaria or perennial allergic rhinitis, reducing dosing frequency and potentially improving patient adherence.

Application

Selection Property

Validation Focus

Ophthalmic allergy model studies

Rapid-onset H1 blockade with vasoconstrictor combination profile

Conjunctival allergen challenge endpoint response review

Sodium channel and local anesthetic research

Reported local anesthetic potency ranking among H1 antihistamines

Infiltrative cutaneous analgesia model-response review

Neutrophil oxidative stress studies

Extracellular-selective ROS inhibition profile

Compartment-specific chemiluminescence endpoint review

Sustained-exposure antihistamine research

Extended elimination half-life (16–19 h)

PK model exposure-duration interpretation

Chiral antihistamine structure-activity studies

Racemic mixture with reported d-isomer potency difference

Enantiomer-attribution and stereochemical-control review

• [1] Greiner JV, Udell IJ. A comparison of the clinical efficacy of pheniramine maleate/naphazoline hydrochloride ophthalmic solution and olopatadine hydrochloride ophthalmic solution in the conjunctival allergen challenge model. Clin Ther. 2005;27(5):568-577. View Source
• [2] Liu CA, Chu CC, Wang JJ, Chen CM. H1 histamine blocking agents: doxylamine and pheniramine, have a potent infiltrative cutaneous analgesic effect in rat. Eur J Anaesthesiol. 2013;30:215. View Source
• [3] Jancinová V, Drábiková K, Nosál R, et al. Extra- and intracellular formation of reactive oxygen species by human neutrophils in the presence of pheniramine, chlorpheniramine and brompheniramine. Neuro Endocrinol Lett. 2006;27(Suppl 2):141-143. View Source
• [4] Witte PU, et al. Pharmacokinetics of pheniramine (Avil) and metabolites in healthy subjects after oral and intravenous administration. Int J Clin Pharmacol Ther Toxicol. 1985;23(1):59-62. View Source
• [5] Synapse KoreaMed. Abstract: Pharmacokinetic parameters of chlorpheniramine. View Source